1-ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride

• Molecular Formula: C10H16ClN5
• Molecular Weight: 241.72 g/mol
• IUPAC Name: 1-ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C10H15N5.ClH/c1-3-15-8-10(7-12-15)11-6-9-4-5-14(2)13-9;/h4-5,7-8,11H,3,6H2,1-2H3;1H
• InChI Key: WIMWHGNMSCLAOP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)NCC2=NN(C=C2)C.Cl

Description

1-Ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine; hydrochloride is a pyrazole-derived amine hydrochloride salt. While direct structural or synthetic data for this compound are absent in the provided evidence, its structural features can be inferred from analogs. The compound consists of two pyrazole rings: one substituted with an ethyl group at position 1 and another at position 4 linked via an amine to a (1-methylpyrazol-3-yl)methyl group. The hydrochloride salt enhances solubility, a common strategy for improving bioavailability in agrochemical or pharmaceutical applications. Pyrazole derivatives are widely studied for their pesticidal, antifungal, and pharmacological properties .

Preparation Methods

The synthesis of 1-ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride involves several steps:

• Synthetic Routes and Reaction Conditions

  • The initial step involves the preparation of 1-methylpyrazole, which can be synthesized by reacting hydrazine with 1,3-diketones.
  • The next step involves the alkylation of 1-methylpyrazole with ethyl bromide to form 1-ethyl-1-methylpyrazole.
  • The final step involves the reaction of 1-ethyl-1-methylpyrazole with formaldehyde and ammonium chloride to form 1-ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride.

• Industrial Production Methods

  • Industrial production of this compound typically involves large-scale synthesis using the same steps as mentioned above but optimized for higher yields and purity. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

1-Ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride undergoes various chemical reactions:

• Types of Reactions

  Oxidation: This compound can undergo oxidation reactions to form corresponding pyrazole oxides.

  Reduction: It can be reduced to form the corresponding amines.

  Substitution: It can undergo nucleophilic substitution reactions where the pyrazole ring is substituted with various functional groups.

• Common Reagents and Conditions

  Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

  Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

  Substitution: Common reagents include alkyl halides and acyl chlorides.

• Major Products Formed

  • The major products formed from these reactions include pyrazole oxides, substituted pyrazoles, and various amine derivatives.

Scientific Research Applications

1-Ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: It is used in the study of enzyme inhibition and as a ligand in coordination chemistry.

Industry: It is used in the production of agrochemicals and as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 1-ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride involves its interaction with specific molecular targets:

Molecular Targets: It primarily targets enzymes and receptors involved in inflammatory and cancer pathways.

Pathways Involved: It inhibits the activity of certain enzymes, leading to the suppression of inflammatory responses and the induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine; hydrochloride with structurally or functionally related pyrazole derivatives from the evidence:

Compound Name	Structure	Molecular Formula	Physical Properties	Applications	References
1-ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine; hydrochloride	Two pyrazole rings: ethyl at C1, (1-methylpyrazol-3-yl)methyl via amine at C4; HCl salt	C₁₁H₁₇ClN₆	Not reported in evidence	Hypothesized: agrochemical/pharmaceutical	—
3-Chloro-N-(2-methoxyethyl)-1-(pyridin-3-yl)-1H-pyrazol-4-amine HCl	Pyrazole with Cl at C3, pyridyl at C1, methoxyethylamine at C4; HCl salt	C₁₀H₁₄Cl₂N₄O	mp 157–158°C; NMR data provided	Potential pesticidal/pharmacological
1-[(2-chlorophenoxy)methyl]pyrazol-4-amine hydrochloride	Pyrazole with (2-chlorophenoxy)methyl at C1, amine at C4; HCl salt	C₁₀H₁₁Cl₂N₃O	Not reported	Unknown; phenoxy group suggests bioactivity
1-(4-chloro-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine	Pyrazole with Cl at C4, methyl at C1, methylamine at C5	C₆H₁₁ClN₃	Synonyms and CAS listed; no physical data	Intermediate in agrochemical synthesis
Tetrazol-5-one derivatives (e.g., I-8, I-9, I-10)	Pyrazole linked to tetrazol-5-one core with varied substituents (e.g., cyclopropyl, difluoromethoxy)	Varies	Not reported	Pesticidal mixtures (fungicidal activity)

Key Structural and Functional Differences:

Substituent Effects: The ethyl and (1-methylpyrazol-3-yl)methyl groups in the target compound may enhance steric bulk and lipophilicity compared to simpler analogs like 1-(4-chloro-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine . This could influence membrane permeability in biological systems.

Physicochemical Properties :

• The hydrochloride salt in the target compound and 3-chloro-N-(2-methoxyethyl)-1-(pyridin-3-yl)-1H-pyrazol-4-amine HCl improves aqueous solubility, critical for formulation in agrochemicals .
• Melting points (e.g., 157–158°C in ) suggest crystallinity, which may correlate with stability during storage .

Applications :

• Tetrazol-5-one derivatives () are explicitly used as fungicides, implying that pyrazole-based compounds with heterocyclic extensions (like the target) may share pesticidal activity .
• The absence of chlorine in the target compound (unlike , and 7) could reduce toxicity, making it suitable for broader agricultural use.

Biological Activity

1-Ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine; hydrochloride is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological activity, including its mechanisms, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The compound has a molecular formula of $C_{11}H_{14}N_4\cdot HCl$ and a molecular weight of approximately 241.72 g/mol. Its structure features a pyrazole ring with both ethyl and methyl substitutions, which may influence its biological interactions and reactivity.

Property	Value
Molecular Formula	$C_{11}H_{14}N_4\cdot HCl$
Molecular Weight	241.72 g/mol
Solubility	High (due to hydrochloride form)

The biological activity of 1-ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine; hydrochloride is primarily attributed to its interaction with various cellular targets. The presence of nitrogen atoms in its structure allows for potential interactions with enzymes and receptors involved in critical biological pathways.

Biological Activities

Research indicates that this compound exhibits several biological activities, particularly in the realms of anti-inflammatory and anticancer properties:

1. Anticancer Activity
Studies have shown that pyrazole derivatives, including this compound, possess significant cytotoxic effects against various cancer cell lines. For instance, it has been evaluated for its inhibitory effects on MCF7 (breast cancer), SF-268 (brain cancer), and NCI-H460 (lung cancer) cell lines.

Cell Line	IC50 (µM)
MCF7	3.79
SF-268	12.50
NCI-H460	42.30

These values suggest that the compound may be a promising candidate for further development as an anticancer agent.

2. Anti-inflammatory Properties
The compound has also been investigated for its anti-inflammatory effects. Pyrazole derivatives are known to inhibit cyclooxygenase enzymes, which play a crucial role in the inflammatory process. This inhibition can lead to reduced production of pro-inflammatory mediators.

Case Study 1: Cytotoxicity Assessment

In a study evaluating various pyrazole derivatives, 1-ethyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine; hydrochloride was shown to induce apoptosis in cancer cells through the activation of caspase pathways. The study reported significant growth inhibition in treated cell lines compared to controls.

Case Study 2: Inhibition of Meprin Enzymes

Another research effort focused on the synthesis and structure-activity relationships of pyrazole-based inhibitors for meprin enzymes, where this compound exhibited potent inhibition. The selectivity over meprin β suggests potential therapeutic applications in diseases where meprin activity is implicated.